Cas no 76908-48-0 (Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester)

76908-48-0 structure
Product name:Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester
Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester
- butyl N'-diethoxyphosphoryl-N-phenylcarbamimidothioate
- Butyl N'-(diethoxyphosphoryl)-N-phenylcarbamimidothioate
- 76908-48-0
- DTXSID50824319
-
- Inchi: InChI=1S/C15H25N2O3PS/c1-4-7-13-22-15(16-14-11-9-8-10-12-14)17-21(18,19-5-2)20-6-3/h8-12H,4-7,13H2,1-3H3,(H,16,17,18)
- InChI Key: PJQLDEZFTBJCRW-UHFFFAOYSA-N
- SMILES: CCCCSC(=NP(=O)(OCC)OCC)NC1=CC=CC=C1
Computed Properties
- Exact Mass: 344.13235083g/mol
- Monoisotopic Mass: 344.13235083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 85.2Ų
- XLogP3: 4.3
Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester Related Literature
-
Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
-
Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
-
5. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
76908-48-0 (Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester) Related Products
- 1804864-44-5(2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride)
- 1803570-15-1(methyl 2-4-(aminomethyl)oxan-4-ylacetate Hydrochloride)
- 458566-77-3((2R,3R)-2-methyloxolan-3-amine)
- 2137570-97-7(9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)
- 1869599-51-8(5-(Benzyloxy)-2-{[(benzyloxy)carbonyl]amino}pentanoic acid)
- 1806171-22-1(5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine)
- 1403338-38-4(2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole)
- 1424369-06-1(3,4,5,6-tetrachloro-N-[4-(dimethylamino)-3,5-difluorophenyl]pyridine-2-carboxamide)
- 2731007-42-2(methyl 3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoate)
- 2094028-97-2(N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
